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Compound of Interest

Compound Name: 2-Methyl-1-pentanol

Cat. No.: B047364

In the landscape of chemical solvents, the selection of an appropriate medium is paramount for
the success of reactions, extractions, and formulations. Both 2-Methyl-1-pentanol and 1-
pentanol, as C6 and C5 isomers respectively, offer distinct advantages and disadvantages
rooted in their molecular architecture. This guide provides a detailed, objective comparison of
their solvent properties, supported by experimental data, to aid researchers, scientists, and
drug development professionals in making informed decisions.

Physicochemical Properties: A Head-to-Head
Comparison

The branching in the carbon chain of 2-Methyl-1-pentanol introduces notable differences in its
physical properties when compared to the linear structure of 1-pentanol. These differences can
significantly impact their behavior as solvents.
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Property 2-Methyl-1-pentanol 1-Pentanol
Molecular Formula CeH140 CsH120
Molar Mass 102.17 g/mol [1] 88.15 g/mol [2]
Boiling Point 148 - 149 °C[1][3] 137 - 139 °C[2]
Melting Point -130 to -128 °C[4] -78 °C[2]
Density 0.824 g/mL at 25 °CJ[3][5] 0.811 g/mL at 25 °CJ6]
Water Solubility 6.0 - 8.1 g/L at 25 °C[1][7] 22 - 27 g/L at 20-25 °CJ[2][8]
Vapor Pressure 1.5-1.92 mmHg at 20-25 2.2 mmHg at 25 °C[9]
°C[5][7]
Data not readily available for ~3.6 mPa-s at 25 °C

Viscosity (Dynamic
y (Dy ) direct comparison (estimated from literature data)

Key Observations:

» Boiling Point and Volatility: 2-Methyl-1-pentanol exhibits a higher boiling point and
consequently lower volatility compared to 1-pentanol. This is attributed to its branched
structure which, despite having a larger molecular weight, can lead to less efficient packing
and weaker intermolecular van der Waals forces. The lower vapor pressure of 2-Methyl-1-
pentanol further supports its lower volatility.[7] This property makes it a suitable solvent for
reactions requiring higher temperatures.

o Solubility: 1-Pentanol is significantly more soluble in water than 2-Methyl-1-pentanol. The
linear structure of 1-pentanol allows for more effective hydrogen bonding with water
molecules. The methyl branch in 2-Methyl-1-pentanol introduces steric hindrance, reducing
its hydrophilicity.

o Density: The densities of the two solvents are quite similar, with 2-Methyl-1-pentanol being
slightly denser.

Solvent Performance and Applications
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While direct quantitative comparisons of solvent performance in specific reactions are not
extensively documented in publicly available literature, their physicochemical properties provide
strong indicators for their potential applications.

2-Methyl-1-pentanol is often utilized as a solvent, a solvent extender, and a solution viscosity
reducer.[10] Its lower water solubility and higher boiling point make it a candidate for:

o Extractions: Particularly for extracting less polar compounds from aqueous solutions. For
instance, it has been suggested as a solvent for the liquid-liquid extraction of ethanol from
fermented feedstocks due to its low solubility in water.[1]

o High-Temperature Reactions: Its higher boiling point allows for a wider operational
temperature range.

o Formulations: Where lower volatility and controlled evaporation rates are desirable.

1-Pentanol is a versatile solvent used in the synthesis of various compounds, including
fragrances like pentyl acetate (banana oil) and pentyl butyrate (apricot-like odor).[11] Its greater
polarity and water solubility make it suitable for:

e Reactions involving polar reagents: Where its ability to form hydrogen bonds can aid in
solvating reactants and intermediates.

e As a cosolvent: To increase the solubility of organic compounds in agueous systems.

» Biological applications: It is a common component of fusel alcohols, the byproducts of
fermentation.[11]

Experimental Protocols

The following are detailed methodologies for determining the key solvent properties discussed
in this guide.

Determination of Boiling Point

The boiling point of a liquid can be determined using several methods, including simple
distillation and the Thiele tube method.
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Distillation Method:

e Place approximately 5 mL of the alcohol into a round-bottom flask, adding a few boiling chips
or a magnetic stir bar.

e Set up a simple distillation apparatus with a condenser and a collection flask.

 Insert a thermometer into the distillation head, ensuring the top of the thermometer bulb is
level with the side arm of the condenser.

o Heat the flask gently.

e Record the temperature at which the liquid is actively boiling and a steady stream of distillate
is collected. This temperature is the boiling point.

© 2025 BenchChem. All rights reserved. a4/7 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b047364?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Validation & Comparative

Check Availability & Pricing

Boiling Point Determination (Distillation)

Heats Vapor Distillate

Heating Mantle

Mix Alcohol & Water

l

Equilibrate

Calculate Solubility

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b047364?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b047364?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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